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Compound of Interest

Compound Name: 4-Methylmorpholine N-oxide

Cat. No.: B134690

N-Methylmorpholine N-oxide (NMMO): A
Comprehensive Technical Guide

Introduction: N-Methylmorpholine N-oxide, commonly abbreviated as NMMO or NMO, is a
heterocyclic amine oxide and a derivative of morpholine. It is a versatile organic compound with
significant applications across various scientific and industrial fields. In organic chemistry, it is
widely recognized as a co-oxidant, particularly for regenerating catalytic oxidants like osmium
tetroxide and tetrapropylammonium perruthenate (TPAP).[1][2] Industrially, its most prominent
role is as a solvent in the Lyocell process for producing regenerated cellulose fibers, owing to
its unique ability to dissolve cellulose directly.[3][4] This guide provides an in-depth overview of
the core physical and chemical characteristics of NMMO, detailed experimental protocols, and
logical workflows relevant to researchers, scientists, and professionals in drug development.

Physical Characteristics

N-Methylmorpholine N-oxide is commercially available as both an anhydrous compound and a
monohydrate.[1][2] The anhydrous form is a colorless to slightly yellow crystalline solid.[5][6] It
is known to be hygroscopic, readily absorbing moisture from the atmosphere.[3][5][6] The

physical properties of NMMO can vary significantly between its anhydrous and hydrated forms,

as well as in aqueous solutions.

Table 1: Quantitative Physical Properties of N-Methylmorpholine N-oxide
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Property Value Form | Conditions
Molecular Formula CsH11NO:2 Anhydrous
Molar Mass 117.15 g/mol Anhydrous[1][2][6][7]
Melting Point 180-184 °C Anhydrous[1][2][3][6][8]
70 °C Monohydrate[9][10]
-20 °C 50% w/w aqueous solution[11]
N ) Not specified, likely under
Boiling Point 118-119 °C
vacuum|8]

118.5°C 50% wi/w aqueous solution[11]
Density 1.13 g/cm3 50% w/w aqueous solution[11]
1.14 g/cm3 Not specified[8]
Vapor Pressure 1.41 hPa at 20 °CJ[8]
pKa 4,93 +0.20 Predicted[8]

Colorless crystals / White )
Appearance Solid[6]

crystals
Clear colorless to yellow o

Liquid form[8][10]

solution

Chemical Characteristics

The chemical nature of NMMO is defined by its highly polar N-oxide group, which dictates its
reactivity and solvent properties.[12][13] This polarity allows it to form strong hydrogen bonds, a
key factor in its ability to dissolve cellulose and its use in medicinal chemistry to improve drug
solubility.[12][13]

Table 2: Chemical Properties and Reactivity of N-Methylmorpholine N-oxide
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Property Description
Soluble in polar solvents, especially water.[9]
Solubility [10] Also soluble in methanol, ethanol, acetone,

ethers, and dimethylsulfoxide (DMSO).[8]

Role in Synthesis

Primarily used as a secondary oxidant (co-
oxidant) to regenerate a primary catalytic
oxidant in stoichiometric amounts.[10] This is
crucial in reactions like the Upjohn
dihydroxylation (with OsOa4) and Ley-Griffith
oxidations (with TPAP).[9][13]

Cellulose Dissolution

NMMO is a unique solvent capable of breaking
the extensive intermolecular hydrogen bonding
network in cellulose, allowing it to dissolve
without derivatization.[10] This property is the
foundation of the environmentally friendly
Lyocell process.[3][8]

Stability

Stable under normal conditions.[9][10] However,
it can undergo highly exothermic and
autocatalytic thermal decomposition at elevated
temperatures (above ~90°C), particularly under
dry conditions or in the presence of acids or

metal contaminants.[14]

Reactivity

Displays characteristic reactivity with various
transition metals, which are oxidized by NMMO.
[9][10] It serves as a non-metallic catalyst for the

cyanosilylation of ketones.[5][10]

Hazards

Considered an irritant to the eyes, respiratory
system, and skin.[6] Violent reactions can occur
with carbodiimide coupling agents like DCC and

EDC, leading to potential explosions.[15]

Experimental Protocols & Methodologies
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Synthesis of N-Methylmorpholine N-oxide

A common and established method for preparing NMMO is through the oxidation of N-
methylmorpholine (NMM) using hydrogen peroxide (H202).[16][17]

Methodology:

e Reactants: The process typically involves reacting an aqueous solution of N-
methylmorpholine with an aqueous solution of hydrogen peroxide.[16] In some variations,
the NMM/water azeotrope is used as the starting material to ensure optimal reactant ratios.
[16] The molar ratio of NMM to H20: is preferably maintained between 1:0.9 and 1:0.75.[16]

o Catalysis: While the reaction can proceed without a catalyst, various catalysts have been
developed to improve reaction rate and efficiency at lower temperatures. These include nano
metal oxides, such as nano zinc oxide, which allow the reaction to proceed efficiently at
temperatures as low as 30-45 °C.[18][19]

e Reaction Conditions: The reaction is typically carried out at temperatures ranging from 60 °C
to 100 °C, with a preferred range of 70-75 °C.[16] The reaction time is generally between 4
to 6 hours.[16]

o Work-up and Purification: Following the reaction, any unreacted hydrogen peroxide can be
decomposed by adding a small amount of manganese dioxide. The catalyst and MnO: are
then removed by filtration. The resulting solution is concentrated under reduced pressure to
obtain the desired NMMO solution.[5][18] The final product can be further purified by column
chromatography if required.[5]
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Caption: General workflow for the synthesis of NMMO.
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Analysis of Thermal Decomposition

The thermal stability of NMMO is a critical safety parameter. Its decomposition kinetics can be
studied using calorimetric techniques.

Methodology:

 Instrumentation: A reaction calorimeter (e.g., SIMULAR) is used to investigate the
exothermic behavior of NMMO decomposition.[14]

e Procedure: A sample of pure NMMO is heated under controlled conditions (e.g., non-
isothermal or adiabatic). The heat of decomposition is measured, which has been reported to
range from 314.23 to 416.23 J/g.[14]

 Kinetic Analysis: The activation energy (Ea) for the decomposition can be calculated from the
calorimetric data using kinetic models. The initial phase of decomposition has been shown to
follow second-order kinetics.[20] Such studies have found that contaminants like residual
H20:2 can lower the onset temperature of decomposition and reduce the overall stability of
NMMO.[15]

Role as a Co-oxidant in Catalysis

NMMO's primary function in many organic reactions is to regenerate a catalytic oxidant,
allowing for the use of smaller, sub-stoichiometric amounts of expensive or toxic primary
oxidants like OsOa.

Methodology (Example: OsOas-Catalyzed Dihydroxylation):

e Reactants: An alkene (substrate) is dissolved in a suitable solvent mixture, such as acetone
and water.[6]

» Reagent Addition: NMMO (co-oxidant) is added to the solution, followed by a catalytic
amount of the primary oxidant, OsOa (often as a 4% solution in water).[6]

¢ Reaction Mechanism:

o The catalytic OsOa4 oxidizes the alkene to a cis-diol, and in the process is reduced to a
lower oxidation state (Os(VI)).
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o NMMO then re-oxidizes the reduced osmium species back to OsOa, regenerating the
catalyst for the next cycle.

o In this step, NMMO is reduced to N-methylmorpholine.
o Stoichiometry: Because the OsOa is continuously regenerated, only a small catalytic amount

is needed, while NMMO is consumed stoichiometrically as the terminal oxidant.[10]
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Caption: Catalytic cycle showing NMMO as a co-oxidant.

Mechanism of Cellulose Dissolution

The ability of NMMO to dissolve cellulose is a physical process driven by its chemical structure,
specifically the highly polar N-oxide bond.

Logical Relationship:

o Cellulose Structure: Cellulose is a polymer of glucose units linked together. In its natural
state, it forms a highly crystalline structure stabilized by a dense, three-dimensional network

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2871&id2=5606
https://www.benchchem.com/product/b134690?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

of intermolecular hydrogen bonds. This network makes it insoluble in water and most
common solvents.[10]

NMMO Interaction: The oxygen atom of the N-oxide group in NMMO is a strong hydrogen
bond acceptor.

Hydrogen Bond Disruption: When heated (typically above 80 °C), NMMO monohydrate has
sufficient thermal energy and chemical affinity to disrupt the existing hydrogen bonds
between cellulose chains.[3] It effectively inserts itself between the polymer chains, breaking
them apart.

Solvation: By replacing the cellulose-cellulose hydrogen bonds with cellulose-NMMO
hydrogen bonds, the polymer chains are solvated and a homogeneous solution (dope) is
formed.

Reprecipitation: This dissolution process is reversible. Diluting the solution with water, a
competing hydrogen-bonding solvent, causes the cellulose to reprecipitate as the NMMO is
solvated by water, allowing the cellulose chains to re-aggregate.[10]

Crystalline Cellulose
(Insoluble)

Strong Intermolecular
Hydrogen Bonds

NMMO + Heat

Disruption of H-Bonds

Dissolved Cellulose
(Homogeneous Solution)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical characteristics of N-
Methylmorpholine N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134690#physical-and-chemical-characteristics-of-n-
methylmorpholine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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